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Compound of Interest

Compound Name: Glycitin

Cat. No.: B1671906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties,

biosynthesis, and analysis of Glycitin, an isoflavone of significant interest in various research

and development fields.

Chemical Structure of Glycitin
Glycitin is a naturally occurring isoflavone, predominantly found in soy and its derived

products.[1] Chemically, it is classified as a glycosyloxyisoflavone. The core structure of

Glycitin consists of an isoflavone aglycone, Glycitein, which is O-methylated.[2] Specifically,

Glycitin is glycitein 7-O-glucoside, meaning a beta-D-glucopyranosyl group is attached at the

7-position of the glycitein molecule.[3]

The structure of glycitein itself is an isoflavone substituted with a methoxy group at position 6

and hydroxy groups at positions 7 and 4'. Therefore, Glycitin is systematically named 3-(4-

hydroxyphenyl)-6-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-

yl]oxychromen-4-one.

The molecular formula for Glycitin is C₂₂H₂₂O₁₀.

Caption: Chemical structure of Glycitin.
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A summary of the key quantitative data for Glycitin is presented below. This information is

crucial for experimental design, including dosage calculations, solvent selection, and analytical

method development.

Property Value Reference

Molecular Formula C₂₂H₂₂O₁₀

Molecular Weight 446.40 g/mol

IUPAC Name

3-(4-hydroxyphenyl)-6-

methoxy-7-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

CAS Number 40246-10-4

Synonyms
Glycitein 7-O-glucoside,

Glycitein 7-O-beta-glucoside

Physical Description White to off-white powder

Solubility
Soluble in DMSO (poorly);

insoluble in other solvents

pKa (4'-OH ionization) 9.81 ± 0.03

Biosynthesis Pathway
Glycitin is synthesized in plants, particularly legumes like soybean, through the

phenylpropanoid pathway. The biosynthesis of its aglycone, glycitein, originates from the amino

acid phenylalanine. A series of enzymatic steps involving chalcone synthase (CHS), chalcone

reductase (CHR), chalcone isomerase (CHI), isoflavone synthase (IFS), and others convert

phenylalanine into the isoflavone aglycone, glycitein. The final step in the formation of Glycitin
is the glycosylation of glycitein at the 7-O position, a reaction catalyzed by UDP-

glycosyltransferases (UGTs). This glycoside can be further modified, for example, by

malonylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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